4,5,6,7-Tetrahydro-1-benzothien-2-ylmethanol
Overview
Description
4,5,6,7-Tetrahydro-1-benzothien-2-ylmethanol (THBTM) is a naturally occurring compound that has been studied extensively for its potential applications in scientific research. It is a derivative of the benzothiophene class of compounds and is found in trace amounts in the essential oils of some plants. THBTM has been studied for its unique properties that make it an attractive candidate for use in laboratory experiments.
Scientific Research Applications
Medicinal Chemistry
In medicinal chemistry, this compound serves as a versatile intermediate for synthesizing various pharmacologically active molecules. Its structure is conducive to modifications that can lead to the development of new therapeutic agents, particularly in the realm of central nervous system disorders and cardiovascular diseases .
Materials Science
The compound’s unique chemical structure allows it to be used in materials science, especially in the synthesis of organic semiconductors. These semiconductors are crucial for developing flexible electronic devices, including organic light-emitting diodes (OLEDs) and solar cells .
Organic Synthesis
As an intermediate in organic synthesis, 4,5,6,7-Tetrahydro-1-benzothien-2-ylmethanol is used to construct complex molecular architectures. It is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many natural products and pharmaceuticals .
Pharmacology
Pharmacologically, derivatives of this compound have been explored for their potential as modulators of various biological targets. The manipulation of its core structure can lead to the discovery of new drug candidates with improved efficacy and safety profiles .
Biotechnology
In biotechnology, this compound can be utilized in enzyme-mediated reactions to produce chiral intermediates. These intermediates are essential for the production of various biologically active compounds, including amino acids and peptides .
Environmental Science
Environmental science can benefit from the application of this compound in the development of environmentally friendly pesticides and herbicides. Its structural flexibility allows for the creation of compounds that are biodegradable and have minimal impact on non-target species .
Mechanism of Action
Target of Action
A structurally similar compound, n-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-fluorobenzamide, has been reported to target the mitogen-activated protein kinase 10 (jnk3) in humans .
Mode of Action
The related compound mentioned above inhibits jnk3, which suggests that 4,5,6,7-tetrahydro-1-benzothien-2-ylmethanol might interact with similar targets .
Biochemical Pathways
Given the potential target of jnk3, it could be involved in pathways related to cellular stress responses, apoptosis, and inflammation .
Result of Action
Inhibition of jnk3, as seen with the related compound, can lead to modulation of cellular stress responses, potentially impacting processes like cell survival and apoptosis .
properties
IUPAC Name |
4,5,6,7-tetrahydro-1-benzothiophen-2-ylmethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12OS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5,10H,1-4,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVGGIPRWOPTYOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=C(S2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5,6,7-Tetrahydro-1-benzothien-2-ylmethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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